Cas no 1858252-28-4 ((1-Methyl-5-phenyl-1H-pyrazol-4-yl)boronic acid)

(1-Methyl-5-phenyl-1H-pyrazol-4-yl)boronic acid is a boronic acid derivative featuring a pyrazole core substituted with a phenyl group and a methyl group. This compound is primarily used as a versatile building block in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex biaryl and heteroaryl structures. Its boronic acid moiety facilitates efficient coupling with aryl halides under mild conditions, offering high selectivity and functional group tolerance. The pyrazole scaffold enhances stability and reactivity, making it valuable in pharmaceutical and agrochemical research. The product is typically supplied as a white to off-white crystalline solid with good solubility in common organic solvents, ensuring ease of handling in synthetic applications.

(1-Methyl-5-phenyl-1H-pyrazol-4-yl)boronic acid structure

1858252-28-4 structure

Product Name:(1-Methyl-5-phenyl-1H-pyrazol-4-yl)boronic acid

CAS No:1858252-28-4

MF:C₁₀H₁₁BN₂O₂

MW:202.017542123795

MDL:MFCD28040466

CID:2950705

Update Time:2025-06-07

(1-Methyl-5-phenyl-1H-pyrazol-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

- (1-Methyl-5-phenyl-1H-pyrazol-4-yl)boronic acid
- 1-methyl-5-phenyl-pyrazol-4-boronic acid
- AM85248
- AK167894
- (1-methyl-5-phenylpyrazol-4-yl)boronic acid
- MDL： MFCD28040466
- Inchi： 1S/C10H11BN2O2/c1-13-10(8-5-3-2-4-6-8)9(7-12-13)11(14)15/h2-7,14-15H,1H3
- InChI Key： NBRBMOLQILZVPM-UHFFFAOYSA-N
- SMILES： OB(C1C=NN(C)C=1C1C=CC=CC=1)O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 210
Topological Polar Surface Area: 58.3

(1-Methyl-5-phenyl-1H-pyrazol-4-yl)boronic acid Pricemore >>

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